Cas no 1101180-34-0 ([(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate
• CAS No: 1101180-34-0
• MF: C₂₄H₂₆FN₃O₅S
• MW: 487.543748378754
• CID: 6567135
• PubChem ID: 42900315
• Update Time: 2025-10-28

[(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1101180-34-0
• EN300-26688356
• Z17938887
• AKOS033591603
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-[(2-fluorophenyl)sulfonylamino]-3-phenylpropanoate
• [(1-cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate
• [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate

• Inchi： 1S/C24H26FN3O5S/c25-19-11-5-6-12-21(19)34(31,32)28-20(15-18-9-3-1-4-10-18)23(30)33-16-22(29)27-24(17-26)13-7-2-8-14-24/h1,3-6,9-12,20,28H,2,7-8,13-16H2,(H,27,29)
• InChI Key： MBMQXMJOLXQXES-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NC(C(=O)OCC(NC1(C#N)CCCCC1)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 487.15772027g/mol
• Monoisotopic Mass: 487.15772027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate

Comprehensive Guide to [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate (CAS No. 1101180-34-0)

[(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate (CAS No. 1101180-34-0) is a specialized organic compound with a unique molecular structure that combines multiple functional groups, including a cyanocyclohexyl moiety, a fluorobenzenesulfonamido group, and a phenylpropanoate ester. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential enzyme inhibitor or receptor modulator, given its complex structure and reactivity.

The chemical properties of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate make it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Its fluorobenzenesulfonamido group is known to enhance binding affinity to certain biological targets, while the cyanocyclohexyl component contributes to its metabolic stability. These features align with current trends in drug design, where researchers seek compounds with improved pharmacokinetic profiles and reduced toxicity.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated sulfonamides in drug development?" This compound provides a compelling case study, as its 2-fluorobenzenesulfonamido group is a key structural motif in many FDA-approved drugs. The presence of fluorine atoms in pharmaceutical compounds is a hot topic due to their ability to improve bioavailability and target specificity. Additionally, the phenylpropanoate ester in this molecule is a subject of interest for researchers exploring prodrug strategies.

From a synthetic chemistry perspective, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate represents an interesting challenge. Its preparation likely involves multi-step organic synthesis, including amide coupling reactions, sulfonamide formation, and esterification. These processes are frequently searched by chemistry students and professionals looking to expand their synthetic toolkit. The compound's CAS No. 1101180-34-0 serves as a unique identifier for researchers tracking its use in scientific literature and patent applications.

The pharmaceutical industry's growing focus on targeted therapies and personalized medicine has increased demand for structurally complex molecules like this one. Its potential as a biological probe or lead compound makes it relevant to current drug discovery paradigms. Researchers are particularly interested in how the cyanocyclohexyl group might influence the compound's ability to cross biological membranes, a critical factor in central nervous system drug development.

In analytical chemistry, characterizing [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate would typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the compound's purity and structure, which are common concerns for scientists working with novel organic molecules. The presence of both fluorine and nitrogen atoms in its structure makes its spectral analysis particularly interesting to spectroscopists.

The commercial availability of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate (CAS No. 1101180-34-0) is limited, reflecting its status as a research chemical rather than a bulk commodity. This scarcity makes it valuable for specialized applications where its unique structural features are required. Suppliers typically offer it in small quantities for laboratory use, with purity specifications being a key consideration for purchasers.

From a regulatory standpoint, while [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate is not classified as hazardous under standard systems, proper laboratory safety protocols should always be followed when handling any chemical substance. Researchers frequently search for safe handling procedures and storage conditions for such specialized compounds, emphasizing the importance of material safety data sheets (MSDS) for laboratory chemicals.

The future research directions for this compound may include exploring its potential as a pharmacological tool compound or investigating its interactions with specific biological targets. With the growing interest in fluorine-containing pharmaceuticals and multi-target drug design, compounds like this one are likely to remain important in medicinal chemistry research. Its structural complexity offers numerous opportunities for chemical modification and optimization, making it a potentially valuable scaffold for drug discovery programs.

In conclusion, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(2-fluorobenzenesulfonamido)-3-phenylpropanoate (CAS No. 1101180-34-0) represents an interesting example of modern medicinal chemistry. Its combination of fluorinated, sulfonamide, and ester functionalities makes it a compelling subject for researchers interested in drug discovery, chemical biology, and organic synthesis. As the pharmaceutical industry continues to explore novel chemical space for therapeutic applications, compounds with such intricate architectures will undoubtedly play an important role in advancing scientific knowledge and potential medical treatments.